Cas no 1428233-96-8 (4-Cyclohexylpyrrolidin-2-one)
4-Cyclohexylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclohexylpyrrolidin-2-one
- 4-cyclohexyl-2-pyrrolidinone
- 2-pyrrolidinone, 4-cyclohexyl-
- Z2719320137
- F2147-1337
- MFCD21691531
- AKOS015451758
- SCHEMBL2380603
- 1428233-96-8
- ALBB-027679
- CS-0216092
- AS-44132
- Z1270255885
- EN300-333250
- 4-Cyclohexylpyrrolidin-2-one
-
- MDL: MFCD21691531
- Inchi: 1S/C10H17NO/c12-10-6-9(7-11-10)8-4-2-1-3-5-8/h8-9H,1-7H2,(H,11,12)
- InChI Key: PWSUQCRPENFXDF-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1)C1CCCCC1
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1
4-Cyclohexylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109010026-5g |
4-Cyclohexylpyrrolidin-2-one |
1428233-96-8 | 95% | 5g |
852.84 USD | 2021-05-31 | |
| TRC | C990748-50mg |
4-cyclohexylpyrrolidin-2-one |
1428233-96-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990748-100mg |
4-cyclohexylpyrrolidin-2-one |
1428233-96-8 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C990748-500mg |
4-cyclohexylpyrrolidin-2-one |
1428233-96-8 | 500mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM504108-1g |
4-Cyclohexylpyrrolidin-2-one |
1428233-96-8 | 97% | 1g |
$257 | 2023-01-01 | |
| abcr | AB416665-250 mg |
4-Cyclohexylpyrrolidin-2-one; . |
1428233-96-8 | 250MG |
€151.40 | 2022-06-10 | ||
| abcr | AB416665-1 g |
4-Cyclohexylpyrrolidin-2-one; . |
1428233-96-8 | 1g |
€169.40 | 2023-04-24 | ||
| abcr | AB416665-5 g |
4-Cyclohexylpyrrolidin-2-one; . |
1428233-96-8 | 5g |
€530.60 | 2023-04-24 | ||
| eNovation Chemicals LLC | Y1237548-1g |
4-cyclohexyl-2-pyrrolidinone |
1428233-96-8 | 95% | 1g |
$185 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1237548-5g |
4-cyclohexyl-2-pyrrolidinone |
1428233-96-8 | 95% | 5g |
$515 | 2023-05-17 |
4-Cyclohexylpyrrolidin-2-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Cyclohexylpyrrolidin-2-one
Comprehensive Overview of 4-Cyclohexylpyrrolidin-2-one (CAS No. 1428233-96-8): Properties, Applications, and Industry Insights
4-Cyclohexylpyrrolidin-2-one (CAS No. 1428233-96-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This cyclic amide derivative, characterized by a pyrrolidin-2-one core substituted with a cyclohexyl group at the 4-position, serves as a versatile building block in synthetic chemistry. Its molecular formula C10H17NO and moderate lipophilicity (LogP ~1.8) make it particularly valuable for designing bioactive molecules with improved membrane permeability.
Recent studies highlight the compound's role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for targeted therapies in oncology and CNS disorders. The 4-cyclohexyl substitution enhances metabolic stability compared to aromatic analogs, a feature frequently searched by medicinal chemists optimizing drug candidates. Analytical data from HPLC-MS studies (typically >95% purity) confirms its utility as a high-quality intermediate for structure-activity relationship (SAR) studies.
From a synthetic perspective, 4-Cyclohexylpyrrolidin-2-one demonstrates remarkable flexibility in N-functionalization and ring-opening reactions, enabling diverse molecular transformations. Patent literature reveals its incorporation in novel biodegradable polymers with applications in controlled drug delivery systems—a hot topic aligning with sustainable pharmaceutical trends. Researchers particularly value its balanced polarity (cLogP 1.2-1.9) for improving solubility profiles in fragment-based drug discovery campaigns.
Environmental and regulatory aspects of 1428233-96-8 have been scrutinized through OECD 301 biodegradation tests, showing moderate persistence (t½ >28 days in water). This data responds to increasing searches about green chemistry metrics in specialty chemical production. The compound's stability under physiological pH (2-8) makes it suitable for prodrug development, another trending area in pharmaceutical forums.
Industrial-scale production typically employs catalytic hydrogenation of corresponding pyrrole precursors, with recent advances in continuous flow chemistry improving yield (>85%) and reducing solvent waste. These process innovations address frequent queries about cost-effective synthesis of heterocyclic compounds. Quality control protocols emphasize chiral purity analysis (via HPLC with chiral columns) due to the compound's potential as a stereochemical template in asymmetric synthesis.
Emerging applications in material science leverage the compound's ability to form coordination complexes with transition metals, relevant to organic electronic materials development. Thermal analysis (DSC) reveals a melting point range of 98-102°C with good thermal stability (decomposition >220°C), properties often searched by polymer researchers. The pyrrolidinone moiety's hydrogen-bonding capacity also enables its use in designing supramolecular assemblies for nanotechnology applications.
Safety evaluations indicate 4-Cyclohexylpyrrolidin-2-one requires standard laboratory precautions (LD50 >2000 mg/kg in rodents), with no significant ecotoxicity (EC50 >100 mg/L in Daphnia tests). These characteristics align with industry searches for benign by design chemicals. Storage recommendations (2-8°C under inert atmosphere) reflect its stability considerations, a practical detail frequently requested in technical forums.
The compound's structure-property relationships continue to inspire computational chemistry studies, particularly in molecular docking simulations for protein targets like COX-2 and dopamine receptors. This intersects with popular searches about AI-assisted drug discovery platforms. Recent publications demonstrate its utility in creating multi-target directed ligands for complex diseases—a strategy gaining attention in polypharmacology research.
Market analysis shows growing demand for 1428233-96-8 in Asia-Pacific research centers, driven by increased investment in small molecule therapeutics. Suppliers typically offer custom isotope-labeled versions (e.g., 13C, 15N) for metabolic studies, addressing another niche search trend. Technical bulletins emphasize compatibility with cross-coupling reactions (Suzuki, Heck) and click chemistry applications, reflecting its synthetic versatility.
1428233-96-8 (4-Cyclohexylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)